Cas no 194804-79-0 (Methyl 2,4-difluoro-3-methoxybenzoate)

• Product Name: Methyl 2,4-difluoro-3-methoxybenzoate
• CAS No: 194804-79-0
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 2920544
• PubChem ID: 22666419
• Update Time: 2025-10-30

Methyl 2,4-difluoro-3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• MFCD11520396
• SCHEMBL3808483
• SUOVHDGBKPOZBF-UHFFFAOYSA-N
• E90490
• methyl 2,4-difluoro-3-methoxy-benzoate
• 194804-79-0
• Methyl 2,4-difluoro-3-methoxybenzoate

• Inchi： 1S/C9H8F2O3/c1-13-8-6(10)4-3-5(7(8)11)9(12)14-2/h3-4H,1-2H3
• InChI Key： SUOVHDGBKPOZBF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(=O)OC)F)OC

Computed Properties

• Exact Mass: 202.04415044Da
• Monoisotopic Mass: 202.04415044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Additional information on Methyl 2,4-difluoro-3-methoxybenzoate

Comprehensive Overview of Methyl 2,4-difluoro-3-methoxybenzoate (CAS No. 194804-79-0)

Methyl 2,4-difluoro-3-methoxybenzoate (CAS No. 194804-79-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring difluoro and methoxy substituents, grants it exceptional reactivity and versatility in chemical transformations. This compound has garnered significant attention due to its role in developing high-performance materials and bioactive molecules, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for fluorinated aromatic compounds like Methyl 2,4-difluoro-3-methoxybenzoate has surged, driven by their applications in drug discovery and crop protection. Researchers frequently search for "synthesis methods for fluorinated benzoates" or "applications of 2,4-difluoro-3-methoxybenzoate derivatives," reflecting its industrial relevance. The compound's electron-withdrawing properties make it a key building block for heterocyclic chemistry, particularly in designing kinase inhibitors and antimicrobial agents.

From a technical perspective, Methyl 2,4-difluoro-3-methoxybenzoate exhibits remarkable stability under standard conditions, with a melting point range of 45-50°C and a boiling point of approximately 250°C. Its solubility profile (soluble in organic solvents like dichloromethane and ethanol) facilitates its use in catalytic reactions and polymer modifications. Analytical techniques such as HPLC and GC-MS are commonly employed for purity assessment, addressing another frequent query: "how to analyze Methyl 2,4-difluoro-3-methoxybenzoate purity."

The compound's eco-friendly potential is another hotspot, as industries seek alternatives to traditional halogenated reagents. Studies highlight its utility in photoinitiators for UV-curable coatings and liquid crystal materials, responding to searches like "green chemistry applications of difluorobenzoates." Regulatory databases confirm its compliance with major chemical inventories (e.g., TSCA, REACH), ensuring global accessibility for R&D purposes.

Innovative applications continue to emerge, such as its incorporation into OLED materials for flexible displays and organic semiconductors. This aligns with the growing interest in "fluorinated compounds in electronics" and "advanced material design." The compound's low toxicity profile (as per OECD guidelines) further enhances its appeal for bioconjugation projects and diagnostic probe development.

For synthetic chemists, optimizing the esterification process of 2,4-difluoro-3-methoxybenzoic acid remains a key challenge, often explored under search terms like "efficient synthesis of Methyl 2,4-difluoro-3-methoxybenzoate." Recent patents disclose novel microwave-assisted methods that improve yield (>85%) while reducing reaction times, addressing both economic and environmental concerns in chemical manufacturing.

In conclusion, Methyl 2,4-difluoro-3-methoxybenzoate (CAS No. 194804-79-0) represents a critical intersection of pharmaceutical innovation, material science, and sustainable technology. Its multifaceted applications and evolving methodologies ensure its continued prominence in scientific literature and industrial workflows, making it a compound of enduring interest across multiple disciplines.